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Compound of Interest

Compound Name: Butin

Cat. No.: B3028535 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of butein

stock solutions for use in cell culture applications. Butein (2′,3,4,4′-tetrahydroxychalcone) is a

natural polyphenolic compound found in various plants that has garnered significant interest for

its diverse biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.

Accurate and consistent preparation of butein stock solutions is critical for obtaining

reproducible experimental results.

Physicochemical Properties of Butein
A summary of the key physicochemical properties of butein is provided in the table below. This

information is essential for accurate stock solution preparation and concentration calculations.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b3028535?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

CAS Number 487-52-5

Molecular Formula C₁₅H₁₂O₅

Molecular Weight 272.25 g/mol

Appearance Crystalline solid

Solubility - DMSO: ~50-55 mg/mL

- Ethanol: ~20-55 mg/mL

- DMF: ~25 mg/mL

- Water: Poorly soluble

Cell Permeability Butein is a cell-permeable compound.

Experimental Protocol: Preparing a Butein Stock
Solution
This protocol describes the preparation of a 10 mM butein stock solution in Dimethyl Sulfoxide

(DMSO).

Materials:

Butein powder (purity ≥95%)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:
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Pre-weighing Preparation: Before weighing, ensure the butein powder has equilibrated to

room temperature to prevent condensation.

Weighing Butein: Accurately weigh out a desired amount of butein powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh 2.72 mg

of butein.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 272.25 g/mol = 2.72 mg

Dissolving Butein: Add the weighed butein powder to a sterile microcentrifuge tube. Add the

appropriate volume of anhydrous DMSO to achieve the desired concentration. For the

example above, add 1 mL of DMSO.

Complete Dissolution: Vortex the solution until the butein is completely dissolved. Gentle

warming in a 37°C water bath can aid dissolution if necessary. Visually inspect the solution to

ensure no particulate matter remains.

Sterilization (Optional): If required for your specific application, the stock solution can be

sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term storage

(up to 1 month) or at -80°C for long-term storage (up to 6 months).

Working Dilutions:

For cell culture experiments, the butein stock solution should be diluted to the desired final

concentration in cell culture medium. It is crucial to ensure that the final concentration of DMSO

in the culture medium does not exceed a level that is toxic to the specific cell line being used

(typically ≤ 0.5%).
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Stock Solution Preparation

Cell Culture Experiment

1. Weigh Butein Powder

2. Dissolve in DMSO

3. Ensure Complete Dissolution

4. Aliquot into Vials

5. Store at -20°C or -80°C

6. Thaw Stock Aliquot

Use in Experiment

7. Dilute in Culture Medium

8. Treat Cells
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To cite this document: BenchChem. [Preparing Butein Stock Solutions for Cell Culture: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3028535#preparing-butin-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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